Cas no 1807070-55-8 (Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1807070-55-8
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4886381
• Update Time: 2025-06-07

Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5F6NO2/c1-18-8(17)6-5(10)4(7(11)12)3(2-16-6)9(13,14)15/h2,7H,1H3
• InChI Key： PLBOWZXNORYYLP-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=NC=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate

Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1807070-55-8): An Overview

Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1807070-55-8) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a fluorinated pyridine derivative with unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate is characterized by the presence of multiple fluorine atoms, which contribute to its high lipophilicity and metabolic stability. The difluoromethyl and trifluoromethyl groups are key substituents that enhance the compound's ability to cross biological membranes, making it an attractive scaffold for drug design. Additionally, the ester functionality at the pyridine-2-carboxylate position provides a versatile handle for further chemical modifications, enabling researchers to tailor the compound's pharmacological properties.

Recent studies have highlighted the potential of Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the fluorinated pyridine scaffold effectively inhibits viral replication by interfering with key viral enzymes, making it a promising lead for the development of broad-spectrum antiviral drugs.

In another study, published in the European Journal of Medicinal Chemistry in 2022, Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate was evaluated for its anticancer properties. The results showed that this compound selectively targets and inhibits cancer cell growth by disrupting cellular signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the activity of kinases such as AKT and ERK, which are frequently dysregulated in various types of cancer. These findings suggest that this compound could be further developed as a potential anticancer agent.

The synthesis of Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of a suitable pyridine precursor with difluoromethylation and trifluoromethylation reagents, followed by esterification to form the final product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound, making optimization crucial for large-scale production.

The pharmacokinetic properties of Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable attributes for a therapeutic agent. Additionally, its high lipophilicity facilitates its penetration into target tissues, enhancing its efficacy.

In terms of safety, preliminary toxicological studies have indicated that Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its safety profile and potential side effects. Preclinical studies are ongoing to assess its long-term effects and to identify any potential risks associated with prolonged use.

The commercial potential of Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate is significant given its promising therapeutic applications. Several pharmaceutical companies are actively exploring this compound as part of their drug discovery pipelines. Collaborations between academic institutions and industry partners are driving forward the development of this compound, with clinical trials expected to commence in the near future.

In conclusion, Methyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethy lpyridine-2-carboxylate (CAS No. 1807070-55-8) represents an exciting opportunity in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research will continue to uncover new applications and optimize its properties for clinical use.